![molecular formula C18H24FN3O3 B2427901 N1-(2-fluorophenyl)-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide CAS No. 2034290-71-4](/img/structure/B2427901.png)
N1-(2-fluorophenyl)-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(2-fluorophenyl)-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H24FN3O3 and its molecular weight is 349.406. The purity is usually 95%.
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Scientific Research Applications
Role in Compulsive Food Consumption
A study explored the role of Orexin-1 Receptor (OX1R) mechanisms on compulsive food consumption, indicating that neural systems motivating drug abuse may also underlie compulsive food seeking and intake. The research evaluated the effects of selective OX1R antagonists on binge eating (BE) behavior in female rats, suggesting a potential application in treating eating disorders with a compulsive component (Piccoli et al., 2012).
PET Radiotracer for Studying CB1 Cannabinoid Receptors
Another study demonstrated the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a potential radiotracer for studying CB1 cannabinoid receptors in the brain via positron emission tomography (PET), showcasing its application in neuroimaging and receptor binding studies (Katoch-Rouse & Horti, 2003).
Antidepressant Potential
Research into novel derivatives of 2-pyridinemethylamine as selective, potent, and orally active agonists at 5-HT1A receptors highlighted the incorporation of a fluorine atom to enhance 5-HT1A agonist activity. This indicates its application in developing antidepressant drugs with improved bioavailability and efficacy (Vacher et al., 1999).
Sigma Ligands with Subnanomolar Affinity
A series of compounds synthesized, including 4-phenylpiperidines and tetrahydropyridines with fluorophenyl substituents, showed high affinity for sigma 1 and sigma 2 binding sites. These compounds have potential applications in developing drugs targeting sigma receptors, which are implicated in various neurological disorders (Perregaard et al., 1995).
Discovery of Small Molecule Motilin Receptor Agonist
The discovery of GSK962040, a novel small molecule motilin receptor agonist, showcased its application in gastrointestinal disorders. This compound demonstrated potentiation of neuronal-mediated contractions of isolated gastric antrum tissue, indicating its potential in treating conditions like gastroparesis (Westaway et al., 2009).
Properties
IUPAC Name |
N'-(2-fluorophenyl)-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24FN3O3/c19-15-3-1-2-4-16(15)21-18(24)17(23)20-11-13-5-8-22(9-6-13)14-7-10-25-12-14/h1-4,13-14H,5-12H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQGUUECONGVATI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC=CC=C2F)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.